Cas no 1508857-65-5 (5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine
• CAS No: 1508857-65-5
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 6134978
• PubChem ID: 81479135
• Update Time: 2025-11-01

5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine
• AKOS020057425
• 1508857-65-5
• EN300-1842162

• Inchi： 1S/C10H9FN2O/c1-6-3-2-4-7(10(6)11)8-5-9(12)13-14-8/h2-5H,1H3,(H2,12,13)
• InChI Key： UETNGSGFARLFOI-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC=C1C1=CC(N)=NO1

Computed Properties

• Exact Mass: 192.06989108g/mol
• Monoisotopic Mass: 192.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine

Introduction to Compound with CAS No. 1508857-65-5 and Product Name: 5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine

The compound with the CAS number 1508857-65-5 and the product name 5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of oxazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent and a methyl group on the phenyl ring, contribute to its unique chemical properties and biological interactions.

Oxazole derivatives are heterocyclic compounds that consist of an oxygen atom and a sulfur atom bonded to a three-carbon ring. These compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into organic molecules is a common strategy in drug design due to the ability of fluorine to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. In the case of 5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine, the fluoro substituent is strategically positioned at the 2-position of the phenyl ring, which enhances its interaction with biological targets.

The methyl group at the 3-position of the phenyl ring further influences the electronic properties of the molecule, affecting its reactivity and binding characteristics. This specific arrangement of substituents makes 5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine a promising candidate for further investigation in medicinal chemistry. Recent studies have highlighted the importance of oxazole derivatives in developing novel therapeutic agents. For instance, oxazole-based compounds have shown efficacy in inhibiting certain enzymes and receptors that are involved in various disease pathways.

One of the most notable applications of oxazole derivatives is in oncology. Several oxazole-based molecules have demonstrated significant anticancer activity by targeting key proteins involved in cell proliferation and survival. The structural motif of oxazoles allows for selective binding to biological targets, making them valuable scaffolds for drug development. The compound 5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine is being explored for its potential as an anticancer agent due to its ability to interact with specific cancer-related proteins.

Moreover, the presence of an amine group at the 3-position of the oxazole ring in 5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine provides a site for further functionalization. This amine group can be modified to enhance solubility, improve bioavailability, or increase binding affinity. Such modifications are crucial in drug development as they can significantly impact the pharmacokinetic and pharmacodynamic properties of a compound. The versatility of this molecular framework makes it an attractive candidate for designing next-generation therapeutics.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacological profiles. The incorporation of fluorine into pharmaceuticals has led to several successful drugs that exhibit prolonged half-lives and increased target specificity. The compound 5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine leverages these benefits by incorporating a fluoro substituent into its structure. This substitution not only improves the compound's stability but also enhances its interaction with biological targets.

The synthesis of 5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. The synthesis process also highlights the importance of green chemistry principles in pharmaceutical manufacturing, aiming to minimize waste and reduce environmental impact.

Evaluation of 5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine has been conducted through various biochemical assays that assess its interaction with target proteins and enzymes. These studies have revealed promising results regarding its potential as an inhibitor of key cancer-related pathways. Additionally, computational modeling has been used to predict how this compound might bind to its target receptors based on its structural features. Such simulations provide valuable insights into optimizing drug design by identifying potential binding sites and interactions.

The development of novel therapeutic agents is a complex process that involves extensive research and testing. From initial discovery to clinical trials, each stage requires careful evaluation to ensure safety and efficacy. The compound 5-(2-fluoro-3-methylphenyl)-1,2-oxazol-3-amine represents an early stage in this process but shows significant promise based on preliminary findings. Further studies are needed to fully understand its biological activity and potential therapeutic applications.

Future research directions may include exploring analogs of this compound with modified substituents to optimize its pharmacological properties. Additionally, investigating mechanisms of action will be crucial in understanding how this molecule interacts with biological systems at a molecular level. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into effective treatments for patients.

In conclusion,5-(2-fluoro-3-methylphenyl)-1,2-oxtaxol - 3 - amine (CAS No: 1508857 - 65 - 5) is a fascinating compound with significant potential in pharmaceutical applications . Its unique structural features , including substitutions such as fluorine (fluoro) , make it an attractive candidate for further development . As research continues , we can expect more insights into its therapeutic possibilities , contributing to advancements in medicine . p >